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Compound of Interest

2-Hydroxy-4-
Compound Name:
morpholinepropanesulphonic acid

Cat. No. B1662656

Technical Support Center: 2-Hydroxy-4-
morpholinepropanesulphonic Acid (MOPSO)
Buffer

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals working with
2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO), a zwitterionic buffer known for
its excellent performance in low-temperature applications.

Frequently Asked Questions (FAQS)

Q1: What is 2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO) and why is it used in
low-temperature experiments?

Al: 2-Hydroxy-4-morpholinepropanesulphonic acid, commonly known as MOPSQO, is a
zwitterionic biological buffer. It is structurally similar to MOPS but contains a hydroxyl group on
the propane chain. MOPSO is particularly well-suited for low-temperature biochemical work
because it maintains excellent stability and is not prone to crystallization or precipitation in cold
conditions.[1] Its pKa is approximately 6.9 at 25°C, making it an effective buffer in the slightly
acidic to neutral pH range, which is often required for biological experiments.
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Q2: What is the solubility of MOPSO in water?

A2: MOPSO exhibits good water solubility. At 20°C, its solubility is approximately 112.6 g/L,
which corresponds to a concentration of about 0.5 M.[2][3] While specific quantitative data on
its solubility at lower temperatures is not readily available in published literature, its widespread
use and reputation for stability in cold applications strongly suggest that its solubility remains
high at temperatures commonly used in laboratory settings (e.g., 4°C).

Q3: | am observing precipitation in my MOPSO buffer when | cool it down. What could be the
cause?

A3: While MOPSO itself is known for its high solubility and resistance to precipitation at low
temperatures, observing a precipitate in your buffer solution upon cooling could be due to
several other factors.[1] These may include the precipitation of other components in your buffer
mixture (e.g., salts, substrates), the concentration of MOPSO exceeding its solubility limit under
your specific conditions (though this is less likely given its high solubility), or potential
contamination of the buffer. Please refer to the troubleshooting guide for a systematic approach
to identifying the cause.

Q4: Can | autoclave MOPSO buffer?

A4: While information on the autoclaving of MOPSO is not as prevalent as for its counterpart
MOPS, it is generally recommended to sterile-filter biological buffers rather than autoclaving
them. Autoclaving can sometimes lead to the degradation of buffer components, especially in
the presence of other reactive species. For sterile applications, filtering the prepared MOPSO
buffer solution through a 0.22 um filter is the recommended method.

Q5: Are there any known incompatibilities of MOPSO buffer?

A5: MOPSO is generally considered a non-coordinating buffer and has minimal interactions
with metal ions, making it suitable for a wide range of biological experiments. However, like all
buffers, it is essential to consider the specific requirements of your experiment. For instance, if
your experiment is highly sensitive to the presence of any potential chelating agents, it would
be prudent to verify the compatibility of MOPSO with your specific metal ions of interest.
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Troubleshooting Guide: Precipitate Formation in
MOPSO Buffer at Low Temperatures

This guide provides a step-by-step approach to troubleshoot the unexpected formation of
precipitate in your 2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO) buffer at low
temperatures. Given the high solubility and stability of MOPSO in cold conditions, precipitation
is often due to other factors.

Troubleshooting Workflow
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Start: Precipitate observed
in cold MOPSO buffer
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lf purity is confirmed

Step 2: Examine Other
Buffer Components

lf other components are soluble

Step 3: Review MOPSO
Concentration

f concentration is within
a reasonable range

Step 4: Perform a Solubility Test
under Experimental Conditions

If MOPSO alone

does not precipitate If MOPSO alone precipitates

Conclusion: Precipitate likely due to
other components or contaminants.

Conclusion: MOPSO solubility limit
may be exceeded. Consider dilution.

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying the cause of precipitation in cold MOPSO
buffer.
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Step-by-Step Troubleshooting

 Verify Purity of MOPSO and Water:

o Action: Ensure that the MOPSO powder used is of high purity and that the water is
deionized and free of contaminants.

o Rationale: Impurities in the MOPSO or the water can act as nucleation sites for
precipitation, especially at lower temperatures.

o Examine Other Buffer Components:

o Action: If your buffer contains other salts, additives, or substrates, prepare a solution of
these components without MOPSO and subject it to the same low-temperature conditions.

o Rationale: The precipitate may be one of the other components in your buffer system,
which may have lower solubility at cold temperatures.

e Review MOPSO Concentration:

o Action: Double-check your calculations to ensure the final concentration of MOPSO is not
excessively high.

o Rationale: While MOPSO has high water solubility, it is still possible to create a
supersaturated solution that may precipitate upon cooling.

o Perform a Solubility Test:

o Action: Prepare a solution of MOPSO in deionized water at the same concentration used
in your experiment. Cool this solution to the target low temperature and observe for any
precipitation.

o Rationale: This will help determine if the issue is with the solubility of MOPSO itself under
your specific conditions or if it is an interaction with other components.

Data Presentation
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As quantitative data for the solubility of MOPSO at various low temperatures is not readily
available in the searched literature, the following table presents the known solubility at a
standard temperature. The qualitative evidence strongly supports high solubility at lower

temperatures.
. Molar
Reported Solubility .
Temperature (°C) Solvent (L) Concentration
< (approx.)
20 Water 112.6 0.5M

Experimental Protocols
Protocol 1: Preparation of 1 L of 0.5 M MOPSO Buffer
(pH 6.9)

Materials:

2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO) powder (MW: 225.26 g/mol )

Deionized water

10 M Sodium Hydroxide (NaOH) solution

Calibrated pH meter

Stir plate and stir bar

1 L volumetric flask

Beaker

Procedure:

e Weigh out 112.63 g of MOPSO powder and add it to a beaker containing approximately 800
mL of deionized water.
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e Place the beaker on a stir plate and add a stir bar. Stir until the MOPSO powder is
completely dissolved.

o Carefully add 10 M NaOH dropwise to the solution to adjust the pH to 6.9. Monitor the pH
continuously with a calibrated pH meter.

e Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

e Add deionized water to bring the final volume to the 1 L mark.

o Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.
» For sterile applications, filter the buffer through a 0.22 um filter.

» Store the buffer at room temperature or 4°C.

Protocol 2: General Procedure for Testing MOPSO
Solubility at a Specific Low Temperature

Objective: To determine the approximate solubility of MOPSO at a desired low temperature.
Materials:
e MOPSO powder

Deionized water

A series of test tubes or small beakers

A calibrated temperature-controlled water bath or refrigerator

Stir plate and small stir bars (optional)

Analytical balance

Procedure:
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» Prepare a series of known concentrations of MOPSO in deionized water at room
temperature. For example, you could prepare solutions at 0.5 M, 0.75 M, 1.0 M, and 1.25 M.

e Ensure the MOPSO is fully dissolved in each solution at room temperature. Gentle warming
may be used to aid dissolution, but the solution should be returned to room temperature
before proceeding.

o Place the test tubes or beakers containing the MOPSO solutions in the temperature-
controlled environment set to your desired low temperature (e.g., 4°C).

» Allow the solutions to equilibrate at the low temperature for a sufficient amount of time (e.g.,
24 hours), with occasional gentle agitation.

 After the equilibration period, visually inspect each solution for the presence of precipitate.

e The highest concentration that remains a clear solution (no precipitate) is an approximation
of the solubility of MOPSO at that temperature.

Visualizations

Factors Contributing to MOPSO's Stability at Low
Temperatures
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Caption: Key structural features of MOPSO contributing to its high solubility and stability at low
temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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